Cas no 918819-72-4 ((2R,4R)-Heptane-2,4-diol)

• Product Name: (2R,4R)-Heptane-2,4-diol
• CAS No: 918819-72-4
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 770268
• Update Time: 2023-08-03

(2R,4R)-Heptane-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanediol, (2R,4R)-
• (2R,4R)-Heptane-2,4-diol

• Inchi： 1S/C7H16O2/c1-3-4-7(9)5-6(2)8/h6-9H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： XVEOUOTUJBYHNL-RNFRBKRXSA-N
• SMILES： O[C@H](CCC)C[C@@H](C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• XLogP3: 1
• Topological Polar Surface Area: 40.5